Cas no 57785-39-4 (Oxacyclohexadecane-2,13-dione, 16-methyl-)

Oxacyclohexadecane-2,13-dione, 16-methyl- structure
57785-39-4 structure
Product Name:Oxacyclohexadecane-2,13-dione, 16-methyl-
CAS No:57785-39-4
MF:C16H28O3
MW:268.391725540161
CID:344204
PubChem ID:12857452
Update Time:2025-04-19

Oxacyclohexadecane-2,13-dione, 16-methyl- Chemical and Physical Properties

Names and Identifiers

    • Oxacyclohexadecane-2,13-dione, 16-methyl-
    • 16-methyl-oxacyclohexadecane-2,13-dione
    • 16-METHYL-1-OXACYCLOHEXADECANE-2,13-DIONE
    • 57785-39-4
    • DTXSID90511594
    • Inchi: 1S/C16H28O3/c1-14-12-13-15(17)10-8-6-4-2-3-5-7-9-11-16(18)19-14/h14H,2-13H2,1H3
    • InChI Key: LTLJFUQAACYNAP-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCCCCCCC(CCC1C)=O)=O

Computed Properties

  • Exact Mass: 268.20394
  • Monoisotopic Mass: 268.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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